Cas no 82164-04-3 (Diethyl 3-phenyl-1,2-oxazole-4,5-dicarboxylate)

• Product name: Diethyl 3-phenyl-1,2-oxazole-4,5-dicarboxylate
• CAS No: 82164-04-3
• MF: C₁₅H₁₅NO₅
• Molecular Weight: 289.283304452896
• CID: 987493

Diethyl 3-phenyl-1,2-oxazole-4,5-dicarboxylate Properties

Names and Identifiers

• 4,5-Isoxazoledicarboxylicacid,3-phenyl-,diethylester(9CI)
• diethyl 3-phenyl-1,2-oxazole-4,5-dicarboxylate
• 4,5-isoxazoledicarboxylic acid,3-phenyl-,diethyl ester
• Diethyl 3-phenyl-1,2-oxazole-4,5-dicarboxylate

• Inchi： 1S/C15H15NO5/c1-3-19-14(17)11-12(10-8-6-5-7-9-10)16-21-13(11)15(18)20-4-2/h5-9H,3-4H2,1-2H3
• InChIKey： DPGQQJYMDKLXEP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

• 氢键供体数量: 0
• 氢键受体数量: 6
• 重原子数量: 21
• 可旋转化学键数量: 7
• 复杂度: 367
• 拓扑分子极性表面积: 78.6